Cas no 37867-02-0 (1,4-Naphthalenedione, 2-methoxy-8-methyl-)

1,4-Naphthalenedione, 2-methoxy-8-methyl- structure
37867-02-0 structure
Product Name:1,4-Naphthalenedione, 2-methoxy-8-methyl-
CAS No:37867-02-0
MF:C12H10O3
MW:202.206003665924
CID:1486311
PubChem ID:12692021
Update Time:2025-04-21

1,4-Naphthalenedione, 2-methoxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione, 2-methoxy-8-methyl-
    • 2-methoxy-8-methylnaphthalene-1,4-dione
    • 37867-02-0
    • DTXSID30507072
    • SCHEMBL8580202
    • Inchi: 1S/C12H10O3/c1-7-4-3-5-8-9(13)6-10(15-2)12(14)11(7)8/h3-6H,1-2H3
    • InChI Key: ODCYZBFITLLXKJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C2=CC=CC(C)=C2C1=O)=O

Computed Properties

  • Exact Mass: 202.063
  • Monoisotopic Mass: 202.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd